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Compound of Interest

Compound Name: 4-(Chlorosulfonyl)benzoic acid

Cat. No.: B130195

An In-depth Technical Guide to 4-(Chlorosulfonyl)benzoic Acid

Introduction

4-(Chlorosulfonyl)benzoic acid is a bifunctional organic compound that serves as a crucial
intermediate in organic synthesis. Its structure incorporates both a carboxylic acid and a highly
reactive chlorosulfonyl group, making it a versatile building block for the synthesis of various
pharmaceuticals, polymers, and specialty chemicals.[1] The presence of these two functional
groups allows for sequential or selective reactions, providing a route to complex molecular
architectures. This guide provides a comprehensive overview of its chemical structure,
nomenclature, physicochemical properties, synthesis protocols, and key chemical reactions for
researchers and professionals in drug development and chemical sciences.

Chemical Structure and Nomenclature

The systematic IUPAC name for this compound is 4-(chlorosulfonyl)benzoic acid.[1] It is also
commonly referred to by several synonyms, including p-(chlorosulfonyl)benzoic acid, 4-
carboxybenzenesulfonyl chloride, and p-carboxybenzenesulfonyl chloride.[1][2] The core of the
molecule is a benzene ring substituted at positions 1 and 4 with a carboxylic acid group (-
COOH) and a chlorosulfonyl group (-SO2Cl), respectively.[1]

Key Identifiers:

« CAS Number: 10130-89-9[3]
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Molecular Formula: C7HsClO4S[3][4]

Molecular Weight: 220.63 g/mol [3][4][5]

SMILES: OC(=0)clccc(ccl)S(ChH(=0)=0][6]

InChl Key: PTCSSXYPZOFISK-UHFFFAOY SA-N[5]

Physicochemical Properties

4-(Chlorosulfonyl)benzoic acid is an off-white to beige powder at room temperature.[3] It is
sensitive to moisture and reacts with water.[2] Its key quantitative properties are summarized in
the table below for easy reference.

Property Value Reference(s)
Melting Point 230-235 °C [31[7]

Boiling Point 379.1 £ 25.0 °C (Predicted) [3]

Density 1.5116 g/cm3 (Estimate) [3]

Assay 296% [5]

. Soluble in DMSO and
Solubility _ [2][3]
Methanol. Reacts with water.

Chemical Reactivity and Applications

The chemical behavior of 4-(chlorosulfonyl)benzoic acid is dominated by the high
electrophilicity of the sulfur atom in the chlorosulfonyl group.[1] This makes it an excellent
substrate for nucleophilic substitution reactions, often proceeding with high chemoselectivity
while leaving the less reactive carboxylic acid group intact.

¢ Synthesis of Sulfonamides: The compound readily reacts with primary and secondary
amines to form sulfonamide linkages. For example, its reaction with aniline in a solvent like
pyridine produces 4-(N-phenylsulfamoyl)benzoic acid.[1] This reaction is fundamental in
medicinal chemistry for creating new therapeutic agents.
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e Synthesis of Sulfonic Esters: In the presence of a base, it reacts with alcohols to yield
sulfonic esters (sulfonates).[1] This derivatization is useful for modifying the properties of
molecules containing hydroxyl groups.

o Applications: It has been utilized as a key reagent in the preparation of polymer-bound
transfer hydrogenation catalysts and for the sulfonation of y-cyclodextrin.[3] It was also used
to synthesize 4-(carboxymethyl-sulfamoyl)-benzoyladenosine.[3]

The general reactivity of the chlorosulfonyl group is illustrated in the diagram below.

General Reactivity of 4-(Chlorosulfonyl)benzoic Acid

Amine (R-NH:2) Alcohol (R-OH)

4-(Chlorosulfonyl)benzoic Acid

i Hol -Hci

Sulfonamide Derivative Sulfonic Ester Derivative

Click to download full resolution via product page

Caption: Key reactions of 4-(Chlorosulfonyl)benzoic acid with nucleophiles.

Experimental Protocols for Synthesis

Several methods for the synthesis of 4-(chlorosulfonyl)benzoic acid have been documented.
The choice of method often depends on the available starting materials and desired scale.

Method 1: From p-Toluenesulfonic Acid
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This two-step procedure involves the oxidation of p-toluenesulfonic acid followed by

chlorination of the resulting sulfonate salt.[3][7]

Step 1: Oxidation to Potassium 4-Carboxybenzenesulfonate

Prepare a solution of 4-methylphenylsulfonic acid (1.7 g, 10 mmol) and potassium hydroxide
(KOH, 0.68 g, 12 mmol) in 15 mL of water.[7]

Heat the solution to 80 °C.[7]

Slowly add a solution of potassium permanganate (KMnQOa, 1.6 g) in 13 mL of water
dropwise to the heated solution.[7]

After the reaction is complete, pour the mixture into 20 mL of ethanol (EtOH) and filter the
precipitate.[7]

Concentrate the filtrate to yield potassium 4-carboxybenzenesulfonate (1.2 g), which can be
used directly in the next step.[7]

Step 2: Chlorination to 4-(Chlorosulfonyl)benzoic Acid

At room temperature, slowly add chlorosulfonic acid (4 mL) dropwise to a stirring solution of
potassium 4-carboxybenzenesulfonate (1.2 g).[3][7]

Continue stirring the reaction mixture for 2 hours.[3][7]
Pour the mixture into crushed ice to precipitate the product.[3][7]

Collect the solid product by filtration and wash with water to yield 4-(chlorosulfonyl)benzoic
acid as a white solid (0.22 g, 20% yield).[3][7] The reported melting point of the product is
230-232 °C.[7]

The workflow for this synthesis is depicted in the following diagram.
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Synthesis of 4-(Chlorosulfonyl)benzoic Acid

p-Toluenesulfonic Acid
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Caption: Workflow for the synthesis of 4-(Chlorosulfonyl)benzoic acid.

Method 2: From p-Toluenesulfonyl Chloride

This method involves the direct oxidation of the methyl group of p-toluenesulfonyl chloride.[7]

¢ To a solution of p-toluenesulfonyl chloride (1.9 g, 0.01 mol) in a mixture of acetic acid (20
mL) and acetic anhydride (10 mL), add chromium (V1) oxide (3.0 g, 0.03 mol) in portions at
room temperature.[7]

e Heat the mixture to 40°C for 2 hours.[7]

o Pour the reaction mixture into ice water to precipitate the product.[7]
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 Filter and dry the solid to afford 4-(chlorosulfonyl)benzoic acid (1.2 g, 55% yield).[7]

Conclusion

4-(Chlorosulfonyl)benzoic acid is a highly valuable bifunctional reagent in organic chemistry.
Its well-defined structure and the differential reactivity of its carboxylic acid and chlorosulfonyl
groups provide chemists with a reliable tool for constructing complex molecules. The synthetic
protocols are well-established, and its utility as a chemical intermediate, particularly in the
synthesis of sulfonamides and sulfonic esters, ensures its continued importance in research
and development across the chemical industry. Proper handling is required due to its moisture
sensitivity and the corrosive nature of its reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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